Cas no 172596-63-3 (5-methoxy-1-methyl-1H-Indole-3-carboxylic acid)

• Product Name: 5-methoxy-1-methyl-1H-Indole-3-carboxylic acid
• CAS No: 172596-63-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD06203642
• CID: 1107627
• PubChem ID: 22265980
• Update Time: 2025-06-13

5-methoxy-1-methyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-1H-Indole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 5-methoxy-1-methyl-
• 5-methoxy-1-methylindole-3-carboxylic acid
• 172596-63-3
• AKOS022533689
• CS-0336862
• ALBB-035460
• SCHEMBL4406870
• DB-333068
• 5-methoxy-1-methyl-1H-indole-3-carboxylicacid
• MFCD06203642
• Rarechem al be 1515

• MDL： MFCD06203642
• Inchi： 1S/C11H11NO3/c1-12-6-9(11(13)14)8-5-7(15-2)3-4-10(8)12/h3-6H,1-2H3,(H,13,14)
• InChI Key： NQAXCWZGYZFOGC-UHFFFAOYSA-N
• SMILES： COC1C=C2C(N(C=C2C(=O)O)C)=CC=1

Computed Properties

• Exact Mass: 205.074
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-methoxy-1-methyl-1H-Indole-3-carboxylic acid

Comprehensive Overview of 5-Methoxy-1-methyl-1H-Indole-3-carboxylic acid (CAS No. 172596-63-3): Properties, Applications, and Research Insights

5-Methoxy-1-methyl-1H-Indole-3-carboxylic acid (CAS No. 172596-63-3) is a specialized indole derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its methoxy and carboxylic acid functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a methylated indole core with a carboxyl moiety, makes it valuable for drug discovery, particularly in targeting neurological and metabolic pathways.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in 5-Methoxy-1-methyl-1H-Indole-3-carboxylic acid. Researchers frequently search for its synthetic routes, solubility data, and spectroscopic properties (e.g., NMR, HPLC) to optimize its use in medicinal chemistry. The compound’s potential role in modulating serotonin-related pathways has also sparked investigations into its applicability for neurodegenerative diseases and mood disorders.

From a structural-activity relationship perspective, the methoxy group at the 5-position enhances the compound’s lipophilicity, influencing its blood-brain barrier permeability. Meanwhile, the carboxylic acid moiety allows for further derivatization, enabling the development of prodrugs or targeted conjugates. These features align with current industry demands for multi-functional scaffolds in precision medicine.

Environmental and green chemistry considerations are another hotspot. Scientists explore eco-friendly synthesis methods for 172596-63-3, such as catalytic hydrogenation or microwave-assisted reactions, to reduce waste and energy consumption. This aligns with the broader push for sustainable pharmaceutical manufacturing—a topic dominating academic publications and patent filings.

In analytical applications, 5-Methoxy-1-methyl-1H-Indole-3-carboxylic acid is often used as a chromatographic reference standard due to its stability and distinct UV absorption profile. Laboratories prioritize questions about its HPLC purity, storage conditions, and compatibility with mass spectrometry techniques—reflecting the compound’s utility in quality control workflows.

Emerging studies also highlight its potential in agrochemical research, particularly as a precursor for plant growth regulators. The indole scaffold’s prevalence in phytohormones like auxins makes derivatives like 172596-63-3 attractive for developing next-generation crop protection agents—a sector experiencing rapid growth due to climate resilience needs.

To address common queries from synthetic chemists, here are key technical details: The compound typically appears as a white to off-white crystalline powder, with a melting point range of 210–215°C. Its solubility is moderate in polar organic solvents (e.g., DMSO, methanol) but low in water. Spectral data (IR, ¹H-NMR) consistently show signals for the aromatic indole ring, methoxy peak (~3.8 ppm), and carboxylic proton (~12 ppm).

In summary, 5-Methoxy-1-methyl-1H-Indole-3-carboxylic acid (CAS 172596-63-3) bridges diverse scientific domains—from central nervous system drug design to sustainable agriculture. Its adaptability and well-documented properties ensure continued relevance in both academic and industrial R&D settings, particularly as interdisciplinary approaches gain traction in solving global health and environmental challenges.